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Compound of Interest

Compound Name: Methoxymethylsilane

CAS No.: 5624-64-6

Cat. No.: B14703734

Get Quote

Executive Summary
In drug development and advanced materials research, the choice between

Methoxymethylsilane (MMS) and Dimethoxymethylsilane (DMMS) is dictated by the trade-

off between reactivity (hydride density) and process stability (selectivity/handling).

Dimethoxymethylsilane (

): The industry "Gold Standard" for mild, chemoselective reductions. It offers a balance of
stability and reactivity, making it ideal for late-stage functionalization of complex APIs.

Methoxymethylsilane (

): A high-energy alternative with double the hydride equivalents per mole. It is significantly
more reactive and volatile, used when rapid reduction kinetics or higher hydrogen content is
required, often at the cost of lower selectivity.
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Feature
Dimethoxymethylsilane

(DMMS)
Methoxymethylsilane (MMS)

IUPAC Name Dimethoxy(methyl)silane Methoxy(methyl)silane

CAS Number 16881-77-9 31024-49-4

Formula

Si-H Bonds 1 (Hydride Donor) 2 (Hydride Donor)

Methoxy Groups 2 1

Molecular Weight 106.20 g/mol 76.17 g/mol

Boiling Point 61°C ~28–30°C (Volatile)

Primary Role
Mild Reducing Agent,

Crosslinker

High-Capacity Reductant,

Precursor

Note on Nomenclature: "Methoxymethylsilane" can sometimes refer to the alpha-silane (

). However, in the context of performance comparison with DMMS for

reduction/silylation, the Methylmethoxysilane (

) structure is the direct functional analog. This guide focuses on the Si-H active

species.

Performance in Pharmaceutical Synthesis
(Reduction)
The primary application for these silanes in drug development is the catalytic hydrosilylation of

carbonyls (ketones, aldehydes) and amides.
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Dimethoxymethylsilane (DMMS):[1]

Mechanism: Acts as a mild hydride source. The two methoxy groups withdraw electron

density from the silicon, making the Si-H bond hydridic but stabilized.

Performance: Excellent for chemoselective reduction of amides to aldehydes (controlled

reduction) or amines. It tolerates sensitive functional groups like esters, epoxides, and

nitro groups.

Catalyst Compatibility: Works efficiently with Lewis bases (TBAF, CsF) and transition

metals (Zn, Cu, In).

Methoxymethylsilane (MMS):

Mechanism: With two Si-H bonds and only one electron-withdrawing methoxy group, the

silicon center is less electrophilic but carries a higher hydride payload.

Performance: Faster reaction rates due to lower steric hindrance and higher statistical

probability of Si-H encounter. However, it is prone to over-reduction (e.g., reducing amides

strictly to amines, bypassing the aldehyde stage).

Atom Economy: Superior. 1 mole of MMS provides 2 moles of hydride, whereas DMMS

provides only 1.

B. Experimental Data: Reduction of Amides
Comparison of efficiency in reducing a tertiary amide (e.g., N,N-dimethylbenzamide) to an

amine.
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Parameter
Dimethoxymethylsilane

(DMMS)
Methoxymethylsilane (MMS)

Hydride Equivalents 1.0 eq per mole 2.0 eq per mole

Reaction Time 4–12 Hours (Controlled) 1–3 Hours (Rapid)

Selectivity
High (Can stop at

hemiaminal/aldehyde)
Low (Proceeds to amine)

Byproducts
Silicone polymer (stable, easy

removal)

Crosslinked gel (potential

solubility issues)

Solvent Compatibility Toluene, THF, DCM
THF, Ether (Low BP limits

high-temp use)

Mechanistic Workflow: Catalytic Hydrosilylation
The following diagram illustrates the divergent pathways. DMMS favors a controlled cycle,

while MMS promotes rapid, multi-step hydride transfer.

Substrate
(Amide/Ketone)

Catalyst
(Zn(OAc)2 / TBAF)

Dimethoxymethylsilane
(MeSiH(OMe)2)Activation

Methoxymethylsilane
(MeSiH2(OMe))

Activation

Silyl Hemiacetal
(Stable Intermediate)

Slow, Selective
H- Transfer Product: Aldehyde

(via Hydrolysis)
Hydrolysis

Unstable Silyl Species
(Rapid 2nd Hydride Transfer)

Fast, Multi-H
Transfer Product: Amine

(Full Reduction)
Over-reduction

Click to download full resolution via product page

Figure 1: Mechanistic divergence in hydrosilylation. DMMS allows for intermediate stabilization

(aldehyde synthesis), whereas MMS drives full reduction.

Stability & Handling Protocols
For scale-up in drug development, physical properties dictate the safety profile.

A. Hydrolytic Stability
Both silanes generate methanol upon hydrolysis, but their rates differ significantly.
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DMMS (Moderate Stability):

Hydrolyzes slowly in neutral water.

Forms linear or cyclic siloxanes (

).

Advantage: Can be handled in open air for short periods without significant degradation.

MMS (Low Stability):

Hydrolyzes rapidly due to the smaller steric bulk of the single methoxy group and the high

reactivity of the

moiety.

Risk: Generates hydrogen gas (

) vigorously if contacted with basic water or protic solvents, posing an explosion hazard.

B. Volatility & Flash Point
DMMS: Boiling point 61°C. Flash point -5°C. Manageable with standard reflux condensers.

MMS: Boiling point ~28°C. Flash point <-20°C.

Critical Protocol: MMS requires cryogenic handling or pressurized vessels. It is extremely

volatile and can easily evaporate from reaction mixtures, leading to inconsistent

stoichiometry.

Experimental Protocol: Chemoselective Reduction
of Amides
Objective: Reduce N-methoxy-N-methylbenzamide (Weinreb amide) to Benzaldehyde.

Method A: Using Dimethoxymethylsilane
(Recommended)[1][2]
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Rationale: DMMS is used to prevent over-reduction to the amine.

Setup: Flame-dried 2-neck flask under Argon.

Reagents: Charge Amide (1.0 eq), DMMS (1.5 eq), and solvent (THF).

Catalyst: Add CsF (10 mol%) or Ru-catalyst.

Reaction: Stir at room temperature for 6–12 hours. Monitor by TLC.

Workup: Quench with dilute HCl. The silyl intermediate hydrolyzes to release the Aldehyde.

Outcome: >90% Yield of Aldehyde.

Method B: Using Methoxymethylsilane (High Potency)
Rationale: Used for difficult substrates where DMMS is too slow.

Setup: Cryogenic vessel (-10°C) or sealed tube (due to low BP).

Reagents: Charge Amide (1.0 eq), MMS (0.8 eq) (Note: 0.8 eq provides 1.6 eq Hydride).

Reaction: Reaction is exothermic and rapid (<1 hour).

Outcome: Mixture of Aldehyde and Amine (lower selectivity). Requires strict temperature

control to prevent over-reduction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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